Cas no 1065193-59-0 ((+)-9-deMe-DTBZ)
(+)-9-deMe-DTBZ structure
Product Name:(+)-9-deMe-DTBZ
CAS No:1065193-59-0
MF:C18H27NO3
MW:305.411885499954
CID:1058555
PubChem ID:53487027
Update Time:2025-04-20
(+)-9-deMe-DTBZ Chemical and Physical Properties
Names and Identifiers
-
- (+)-9-deMe-DTBZ
- (+)-9-O-Desmethyl-a-dihydrotetrabenazine
- (+)-deoxyfrenolicin
- (+)-desmethyldihydrotetrabenazine
- 1H-Naphtho(2,3-c)pyran-3-acetic acid, 3,4,5,10-tetrahydro-9-hydroxy-5,10-dioxo-1-propyl-, (1R-trans)-
- 1H-Naphtho[2,3-c]pyran-3-aceticacid, 3,4,5,10-tetrahydro-9-hydroxy-5,10-dioxo-1-propyl-, (1R,3S)-
- AC1MJ1TC
- CHEMBL444165
- CTK0H8123
- Deoxyfrenolicin
- Desoxyfrenolicin
- RP02281
- 2H-Benzo(a)quinolizine-2,9-diol, 1,3,4,6,7,11b-hexahydro-10-methoxy-3-(2-methylpropyl)-, (2R,3R,11bR)-rel-
- (+/-)-9-o-Desmethyl-alpha-htbz
- (2R,3R,11bR)-10-methoxy-3-(2-methylpropyl)-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizine-2,9-diol
- 2H-Benzo[a]quinolizine-2,9-diol, 1,3,4,6,7,11b-hexahydro-10-methoxy-3-(2-methylpropyl)-, (2R,3R,11bR)-rel-
- 9-O-DESMETHYL-.ALPHA.-DIHYDROTETRABENAZINE
- (2R,3R,11bR)-1,3,4,6,7,11b-Hexahydro-10-methoxy-3-(2-methylpropyl)-2H-Benzo[a]quinolizine-2,9-diol
- UNII-P3M4TU3OJF
- BRD-K76941385-001-01-2
- 956903-21-2
- 5220-98-4
- (2R,3R,11bR)-1,3,4,6,7,11b-Hexahydro-10-methoxy-3-(2-methylpropyl)-2H-benzo(a)quinolizine-2,9-diol
- SD-971
- 1065193-59-0
- (+)-9-O-DESMETHYL-ALPHA-DIHYDROTETRABENAZINE
- 2H-Benzo(a)quinolizine-2,9-diol, 1,3,4,6,7,11b-hexahydro-10-methoxy-3-(2-methylpropyl)-, (2R,3R,11bR)-
- NSC750374
- 9-O-DESMETHYL-.ALPHA.-HTBZ
- (+)-9-O-DESMETHYL-.ALPHA.-DIHYDROTETRABENAZINE
- 5MCJ8D6Q25
- EX-A8281
- (+)-9-o-Desmethyl-alpha-htbz
- 9-o-Desmethyl-alpha-dihydrotetrabenazine
- (+/-)-9-deMe-DTBZ
- CHEBI:125633
- UNII-5MCJ8D6Q25
- (+)-9-O-DESMETHYL-.ALPHA.-HTBZ
- Q27216244
- P3M4TU3OJF
- 9-o-Desmethyl-alpha-htbz
- NSC-750374
- (+/-)-9-O-DESMETHYL-.ALPHA.-HTBZ
- Rel-(2R,3R,11bR)-1,3,4,6,7,11b-hexahydro-10-methoxy-3-(2-methylpropyl)-2H-benzo(a)quinolizine-2,9-diol
- SCHEMBL13401107
-
- Inchi: 1S/C18H27NO3/c1-11(2)6-13-10-19-5-4-12-7-17(21)18(22-3)8-14(12)15(19)9-16(13)20/h7-8,11,13,15-16,20-21H,4-6,9-10H2,1-3H3/t13-,15-,16-/m1/s1
- InChI Key: NNGHNWCGIHBKHE-FVQBIDKESA-N
- SMILES: O[C@@H]1C[C@@H]2C3C=C(C(=CC=3CCN2C[C@H]1CC(C)C)O)OC
Computed Properties
- Exact Mass: 305.19900
- Monoisotopic Mass: 305.19909372g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52.9Ų
Experimental Properties
- Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (2.8 g/l) (25 º C),
- PSA: 52.93000
- LogP: 2.66480
(+)-9-deMe-DTBZ Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D230745-1mg |
(+)-9-deMe-DTBZ |
1065193-59-0 | 1mg |
$ 230.00 | 2023-09-08 | ||
| TRC | D230745-10mg |
(+)-9-deMe-DTBZ |
1065193-59-0 | 10mg |
$ 1804.00 | 2023-09-08 | ||
| Biosynth | QSB19359-1 mg |
(+)-9-deMe-DTBZ-d3 |
1065193-59-0 | 1mg |
$231.00 | 2023-01-02 | ||
| Biosynth | QSB19359-5 mg |
(+)-9-deMe-DTBZ-d3 |
1065193-59-0 | 5mg |
$750.75 | 2023-01-02 | ||
| Biosynth | QSB19359-10 mg |
(+)-9-deMe-DTBZ-d3 |
1065193-59-0 | 10mg |
$1,201.20 | 2023-01-02 | ||
| Biosynth | QSB19359-25 mg |
(+)-9-deMe-DTBZ-d3 |
1065193-59-0 | 25mg |
$2,252.25 | 2023-01-02 | ||
| Biosynth | QSB19359-50 mg |
(+)-9-deMe-DTBZ-d3 |
1065193-59-0 | 50mg |
$3,603.50 | 2023-01-02 |
(+)-9-deMe-DTBZ Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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